Cas no 223609-47-0 (5-Bromo-2-(3,3-dimethylbut-1-ynyl)pyrimidine)

5-Bromo-2-(3,3-dimethylbut-1-ynyl)pyrimidine structure
223609-47-0 structure
Product Name:5-Bromo-2-(3,3-dimethylbut-1-ynyl)pyrimidine
CAS No:223609-47-0
MF:C10H11BrN2
MW:239.111741304398
CID:2836515
PubChem ID:57804209
Update Time:2025-04-21

5-Bromo-2-(3,3-dimethylbut-1-ynyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-(3,3-dimethylbut-1-yn-1-yl)pyrimidine
    • SCHEMBL4491199
    • HHGZVRAZJAFJBK-UHFFFAOYSA-N
    • DB-095159
    • DTXSID20727964
    • 223609-47-0
    • 5-Bromo-2-(3,3-dimethylbut-1-ynyl)pyrimidine
    • Inchi: 1S/C10H11BrN2/c1-10(2,3)5-4-9-12-6-8(11)7-13-9/h6-7H,1-3H3
    • InChI Key: HHGZVRAZJAFJBK-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(C#CC(C)(C)C)=NC=1

Computed Properties

  • Exact Mass: 238.01056Da
  • Monoisotopic Mass: 238.01056Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 25.8Ų
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